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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Part 1: Executive Safety Summary
N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as 2'-bromocinnamanilide) is a

halogenated aromatic amide commonly used as a pharmacophore intermediate. While stable

under standard conditions, its structural moieties—an acrylamide-like backbone conjugated

with a halogenated aromatic ring—dictate a specific safety profile focusing on sensitization and

cumulative toxicity.

Core Hazard Classification (GHS):

Signal Word: WARNING

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1][2]

Skin/Eye Irritation: Category 2/2A (H315/H319) – Causes skin and serious eye irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1269319#bc-rfq
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-n-2-bromophenyl-3-phenylprop-2-enamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-bromophenyl_prop-2-enamide
https://www.adama.com/west-canada/sites/adama_west_canada/files/downloads/Bromotril-SDS-EN2020.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-bromophenyl_prop-2-enamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


STOT-SE: Category 3 (H335) – May cause respiratory irritation.[1]

Operational Directive: Treat as a potential sensitizer. All handling of the neat solid must occur

within a certified chemical fume hood to prevent inhalation of micro-particulates.

Part 2: Technical Specifications & PPE Matrix
Chemical Identity & Properties

Parameter Data

Systematic Name N-(2-bromophenyl)-3-phenylprop-2-enamide

Common Name 2'-Bromocinnamanilide

CAS Number 71910-51-5 (Isomer specific)

Formula C₁₅H₁₂BrNO

Molecular Weight 302.17 g/mol

Physical Form White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, DCM; Poorly soluble in

water

Personal Protective Equipment (PPE) Matrix
Rationale: The lipophilic nature of the phenyl rings facilitates skin absorption, particularly when

dissolved in organic solvents.
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Protection Zone Recommended Equipment Technical Justification

Hand (Solid)
Nitrile Gloves (Min. thickness

0.11 mm)

Sufficient for incidental contact

with dry powder.

Hand (Solution)
Double Gloving (Laminate

inner / Nitrile outer)

Halogenated aromatics in

solvents like DCM can

permeate standard nitrile <5

mins.

Eye/Face
Chemical Safety Goggles

(ANSI Z87.1)

Preferred over safety glasses

to seal against airborne dust

and splashes.

Respiratory
Fume Hood (Face velocity 80-

100 fpm)

Primary control. If hood is

unavailable, use N95/P100

respirator.

Body
Lab Coat (High-neck,

cotton/poly blend)

Prevents accumulation on

street clothes. Synthetic fibers

(pure polyester) should be

avoided due to static cling.

Part 3: Operational Protocols
Workflow Visualization
The following diagram outlines the critical control points (CCPs) for handling this compound to

minimize exposure risk.

Zone 1: Storage Zone 2: Preparation (Fume Hood) Zone 3: Reaction & Waste

Cold Storage
(2-8°C, Desiccated)

Weighing
(Anti-static Gun)

Acclimate to RT Dissolution
(Add Solvent to Solid)

Slow Addition Reaction Vessel
(Closed System)

Transfer via Syringe Waste Stream
(Halogenated Organic)

Quench & Dispose

Click to download full resolution via product page
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Caption: Operational workflow emphasizing containment in Zone 2 and unidirectional flow to

waste.

Step-by-Step Handling Procedures
Phase 1: Weighing & Transfer
Context: Dry organic powders are prone to static charge, which can cause "scattering" and

inhalation risk.

Acclimation: Remove container from cold storage and allow it to reach room temperature

before opening. Why? Prevents condensation moisture from degrading the chemical.

Static Control: Use an ionizing fan or anti-static gun on the weighing boat and spatula.

Containment: Place the analytical balance inside the fume hood. If the balance is external,

weigh inside a closed vessel (e.g., a tarred scintillation vial).

Transfer: Do not pour. Use a micro-spatula to transfer solid directly into the reaction vessel or

tared vial.

Phase 2: Solubilization
Context: The risk of skin absorption increases significantly once the compound is in solution.

Solvent Selection: Common solvents include DMSO or Dichloromethane (DCM).

Protocol: Add the solvent to the solid (not solid to solvent) to prevent splash-back.

Glove Check: If using DCM, change outer gloves immediately upon any splash contact.

Phase 3: Waste Disposal
Context: The bromine atom classifies this as halogenated waste, which requires specific

incineration protocols.

Classification: Segregate as "Halogenated Organic Waste." Do not mix with general organic

solvents if your facility separates them (cost-saving measure).

Labeling: Clearly tag container with "Contains Brominated Aromatics."
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Rinsing: Triple-rinse empty vials with acetone; dispose of rinsate into the halogenated waste

stream.

Part 4: Emergency Response
Incident Immediate Action Secondary Action

Skin Contact

Wash with soap and lukewarm

water for 15 mins. Do not use

ethanol/solvents (enhances

absorption).

Seek medical attention if

redness persists.

Eye Contact
Flush with eyewash station for

15 mins, holding eyelids open.

Consult an ophthalmologist

immediately.

Inhalation Move to fresh air.[3][4][5][6]
Monitor for respiratory irritation

(coughing/tightness).

Spill (Solid)

Cover with wet paper towels to

prevent dust. Scoop into waste

bag.

Clean area with soap/water;

test surface pH if applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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